Cas no 2021-77-4 (4-ethoxy-1,1,2-trifluorobut-1-ene)

• Product Name: 4-ethoxy-1,1,2-trifluorobut-1-ene
• CAS No: 2021-77-4
• Molecular Formula: C₆H₉OF₃
• Molecular Weight: 154.13026
• CID: 1392383
• PubChem ID: 2737150

4-ethoxy-1,1,2-trifluorobut-1-ene Properties

Names and Identifiers

• 4-ethoxy-1,1,2-trifluorobut-1-ene
• 1-ethoxy-3,4,4-trifluorobut-3-ene
• Aethyl-(3,4,4-trifluor-buten-3-yl)-aether
• SBB086976
• CTK6G3644
• ZINC02530850
• AC1MC6UU
• 4-ethoxy-1,1,2-trifluoro-but-1-ene
• PC7837
• 5-Oxa-1,1,2-trifluorohept-1-ene
• 1-ethoxy-3,4,4-trifluorobut-3-ene; Aethyl-(3,4,4-trifluor-buten-3-yl)-aether; SBB086976; CTK6G3644; ZINC02530850; AC1MC6UU; 4-ethoxy-1,1,2-trifluoro-but-1-ene; PC7837; 5-Oxa-1,1,2-trifluorohept-1-ene;
• 2021-77-4
• AKOS007930414
• SHZZRRYXRFZQBE-UHFFFAOYSA-N
• 4-Ethoxy-1,1,2-trifluoro-1-butene
• DTXSID10371874
• SCHEMBL5704676

• InChIKey： SHZZRRYXRFZQBE-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9F3O/c1-2-10-4-3-5(7)6(8)9/h2-4H2,1H3
• SMILES： CCOCCC(=C(F)F)F

Computed Properties

• Exact Mass: 154.06057
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 154.06054939g/mol
• Heavy Atom Count: 10
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23